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Compound of Interest

Compound Name: 4-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B061630 Get Quote

An In-depth Technical Guide to 4-(Pyridin-2-yloxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Pyridin-2-yloxy)benzaldehyde
(CAS No: 194017-69-1), a versatile chemical intermediate with significant applications in

pharmaceutical and chemical research. This document details its physicochemical properties,

safety and handling protocols, and its role in synthetic chemistry, particularly in the construction

of complex molecular scaffolds for drug discovery.

Chemical Identity and Properties
4-(Pyridin-2-yloxy)benzaldehyde is an aromatic compound featuring a benzaldehyde moiety

linked to a pyridine ring through an ether bond. This unique structure makes it a valuable

building block for synthesizing a variety of biologically active molecules.

Table 1: Physicochemical Properties of 4-(Pyridin-2-yloxy)benzaldehyde
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Property Value Reference

CAS Number 194017-69-1 [1][2]

Molecular Formula C₁₂H₉NO₂ [2]

Molecular Weight 199.21 g/mol [2]

Purity ≥97% [1]

Appearance
Data not available in search

results.

Melting Point
Data not available in search

results.

Solubility
Data not available in search

results.

Safety and Handling
Proper handling of 4-(Pyridin-2-yloxy)benzaldehyde is crucial to ensure laboratory safety.

The compound is classified as an irritant.

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Reference

Hazard Class -

Skin

Corrosion/Irritation

(Category 2)

[1]

-

Serious Eye

Damage/Eye Irritation

(Category 2)

[1]

-

Specific Target Organ

Toxicity, Single

Exposure (Category

3), Respiratory

System

[1]

Hazard Statements H315 Causes skin irritation. [1][3]

H319
Causes serious eye

irritation.
[1][3]

H335
May cause respiratory

irritation.
[3]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1][3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1][4]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1][3][4]

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

[1][3][4]
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lenses, if present and

easy to do. Continue

rinsing.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Get medical

attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, seek medical advice.[1]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]

Applications in Synthesis and Drug Discovery
4-(Pyridin-2-yloxy)benzaldehyde is a key intermediate in organic synthesis, valued for its

utility in developing novel pharmaceuticals and agrochemicals.[5][6] Its aldehyde functional

group readily participates in a variety of chemical reactions, including nucleophilic additions

and condensations.

A significant application is its use as a building block in multi-component reactions (MCRs),

which are highly efficient for creating diverse compound libraries for drug discovery.[7] The

pyridin-2-yloxy group can influence the pharmacokinetic and biological properties of the

resulting molecules.[7]

Experimental Protocols
Representative Protocol: Betti-Type Reaction
The Betti reaction is a three-component condensation of an aldehyde, an amine, and a phenol

to produce α-aminobenzylphenols, known as Betti bases.[7] These products are of significant
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interest for their pharmacological activities.[7] The use of 4-((Pyridin-2-

yloxy)methyl)benzaldehyde can generate novel Betti bases with unique structural features.[7]

Objective: To synthesize a novel Betti base using 4-(Pyridin-2-yloxy)benzaldehyde.

Materials:

4-(Pyridin-2-yloxy)benzaldehyde

A primary or secondary amine (e.g., aniline)

A phenol (e.g., 2-naphthol)

Ethanol (or other suitable solvent)

Catalyst (optional, e.g., a Lewis or Brønsted acid)

Procedure:

In a round-bottom flask, dissolve 4-(Pyridin-2-yloxy)benzaldehyde (1.0 eq.) in ethanol.

Add the selected amine (1.0 eq.) to the solution and stir for 10-15 minutes at room

temperature.

Add the phenol (1.0 eq.) to the reaction mixture.

If using a catalyst, add it at this stage.

Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product may precipitate from the solution. If so, collect the solid by filtration.

If the product does not precipitate, remove the solvent under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by

column chromatography on silica gel.
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Characterize the final product using spectroscopic methods (NMR, IR, Mass Spectrometry).

Visualizations
Logical Workflow for Synthesis and Application
The following diagram illustrates a general workflow from the synthesis of 4-(Pyridin-2-
yloxy)benzaldehyde to its application in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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